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Compound of Interest

2-Amino-5-hydroxynaphthalene-
Compound Name:
1,7-disulfonic acid

Cat. No.: B1580940

Abstract

This document provides a comprehensive technical guide on 2-Amino-5-
hydroxynaphthalene-1,7-disulfonic acid (CAS: 6535-70-2), a key intermediate primarily
known in the dye manufacturing industry. While its direct application in mainstream drug
development is not widely documented, its unique chemical structure presents significant
potential for broader research applications. This guide details its chemical properties, a
validated synthesis protocol, its primary application in azo dye formation, and a robust
analytical protocol for its quantification. Furthermore, we explore potential applications in
bioconjugation and medicinal chemistry, providing a foundational resource for researchers and
scientists seeking to leverage this versatile molecule.

Compound Profile and Physicochemical Properties

2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid, also known as Sulfo J acid, is a
naphthalenic derivative characterized by the presence of amino, hydroxyl, and sulfonic acid
functional groups.[1][2] These groups impart high water solubility and provide reactive sites for
chemical modification, making it a valuable building block in organic synthesis.[1]

Table 1. Physicochemical Properties of 2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid
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Property Value Source

CAS Number 6535-70-2 [3]

Molecular Formula C10H9NO7S2 [3]

Molecular Weight 319.31 g/mol [4]
2-amino-5-

IUPAC Name hydroxynaphthalene-1,7- [4]

disulfonic acid

Sulfo J acid, 6-Amino-1-
Synonyms . L [2]
naphthol-3,5-disulfonic acid

Water Solubility 35.36 g/L at 25°C [1112]
Density ~1.9 g/cm?3 [5]
pKa -0.42 (Predicted) [1][2]

The sulfonic acid groups are highly acidic, ensuring the molecule is ionized and water-soluble
across a wide pH range. The amino group serves as a key nucleophile or a site for
diazotization, while the hydroxyl group influences the electronic properties of the aromatic
system and can be a site for etherification.[1]

Experimental Protocols
Protocol for Laboratory-Scale Synthesis

The synthesis of 2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid is most commonly
achieved through the sulfonation of 7-amino-4-hydroxy-2-naphthalene sulfonic acid (J acid).[6]
[7] The following protocol is adapted from established industrial methods and is designed for
laboratory-scale preparation to yield a high-purity product.[6][7][8]

Causality Statement: This process utilizes a manganese dioxide and sodium pyrosulfite system
for sulfonation. This avoids the use of highly corrosive oleum (fuming sulfuric acid), making the
protocol safer for standard laboratory equipment and minimizing harsh waste products.[7] The
reaction temperature and pH are critical parameters that must be controlled to ensure selective
sulfonation at the desired positions and prevent unwanted side reactions.
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Step 1: J Acid Solution Prep

[]Acid (Starting MaterialD

10% Alkaline J Acid Solution

(PH 6.5-8.0)

30% NaOH Solution

é Step 2: Sulfonation Reaction

Sodium Pyrosulfite

Controlled Addition
Reaction at 45-50°C

'C (0.5-1 hr)
J

-

S%ep 3: Product Isolation R

Filtration 30% HCI

Filtrate

Acid Precipitation
(pH 1-2)

Cooling & Filtration

Final Product:
2-Amino-5-hydroxynaphthalene-
1,7-disulfonic acid
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Part A: Diazotization

enzenediazonium
Chloride (Intermediate)
_Eo

Part B: Azo Coupling

Sulfo J Acid
(in Alkaline Solution)

Coupling Reaction Azo Dye Product
(pH 8-9) (Colored Solution)

Standard Stock Solution
(2 mg/mL in Mobile Phase A)

Sample Preparation Calibration Curve
(Dissolve in Mobile Phase A) (Serial Dilutions)

HPLC System

(C18 Column, UV Detector)

Isocratic Elution
& Data Acquisition

Quantification
(Peak Area vs. Concentration)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

